1-(4-((3-Chloropyridin-2-yl)oxy)piperidin-1-yl)-2-((4-fluorophenyl)thio)ethanone

• IUPAC Name: 1-[4-(3-chloropyridin-2-yl)oxypiperidin-1-yl]-2-(4-fluorophenyl)sulfanylethanone
• InChI: InChI=1S/C18H18ClFN2O2S/c19-16-2-1-9-21-18(16)24-14-7-10-22(11-8-14)17(23)12-25-15-5-3-13(20)4-6-15/h1-6,9,14H,7-8,10-12H2
• InChI Key: SAIGSVRTTHBRSQ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1OC2=C(C=CC=N2)Cl)C(=O)CSC3=CC=C(C=C3)F
• Molecular Formula: C18H18ClFN2O2S
• Molecular Weight: 380.9 g/mol

Description

1-(4-((3-Chloropyridin-2-yl)oxy)piperidin-1-yl)-2-((4-fluorophenyl)thio)ethanone, also known as TAK-659, is a small molecule inhibitor that targets Bruton's tyrosine kinase (BTK). BTK plays a crucial role in B-cell receptor signaling, and its inhibition has been shown to be effective in the treatment of various B-cell malignancies.

Scientific Research Applications

Metabolism and Disposition in Humans 1-(4-((3-Chloropyridin-2-yl)oxy)piperidin-1-yl)-2-((4-fluorophenyl)thio)ethanone, due to its complex structure, is likely subject to extensive metabolism and disposition within the human body, akin to compounds with similar molecular complexity. For example, the metabolism of SB-649868, an orexin receptor antagonist with a structurally complex molecule, involves comprehensive biotransformation, primarily through oxidation and subsequent metabolic processes, indicating a potentially similar metabolic pathway for our compound of interest. The detailed metabolic fate of such compounds provides insights into their pharmacokinetics and potential therapeutic applications, underscoring the importance of understanding the disposition of complex molecules within the human body (Renzulli et al., 2011).

Toxicokinetics and Safety Profiles Understanding the toxicokinetics and safety profiles of chemicals with similar structures is crucial for assessing their potential as therapeutic agents or in other applications. For instance, the study of chlorpyrifos, an organophosphate pesticide, in human volunteers provided valuable data on its absorption, metabolism, and excretion, highlighting the importance of evaluating these parameters for new compounds to ensure their safe use. Such studies inform on the dose-related safety margins and potential adverse effects, essential for compounds intended for human use (Nolan et al., 1984).

Pharmacodynamic Properties and Clinical Efficacy Investigating the pharmacodynamic properties and clinical efficacy of new compounds is vital for their potential therapeutic use. For example, Prasugrel, a thienopyridine class drug, showcases the pathway from discovery through clinical evaluation, emphasizing the importance of understanding the pharmacokinetics and pharmacodynamics of novel compounds. This includes their mechanism of action, therapeutic efficacy, and safety profile to determine their suitability for clinical use and potential benefits over existing treatments (Farid et al., 2007).